Cas no 2229192-65-6 (4-(azetidin-3-yl)-3,6-dichloropyridazine)

• Product Name: 4-(azetidin-3-yl)-3,6-dichloropyridazine
• CAS No: 2229192-65-6
• MF: C₇H₇Cl₂N₃
• MW: 204.056578874588
• CID: 5924096
• PubChem ID: 165637693
• Update Time: 2025-10-31

4-(azetidin-3-yl)-3,6-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-3,6-dichloropyridazine
• 2229192-65-6
• EN300-1978777

• Inchi： 1S/C7H7Cl2N3/c8-6-1-5(4-2-10-3-4)7(9)12-11-6/h1,4,10H,2-3H2
• InChI Key： KYDWCZALXQJELY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CNC1

Computed Properties

• Exact Mass: 203.0017026g/mol
• Monoisotopic Mass: 203.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(azetidin-3-yl)-3,6-dichloropyridazine

Comprehensive Overview of 4-(azetidin-3-yl)-3,6-dichloropyridazine (CAS No. 2229192-65-6)

The compound 4-(azetidin-3-yl)-3,6-dichloropyridazine (CAS No. 2229192-65-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and dichloropyridazine backbone, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

One of the most searched questions in the field is: "What are the applications of 4-(azetidin-3-yl)-3,6-dichloropyridazine in drug development?" This compound's versatility lies in its ability to act as a building block for small-molecule therapeutics. Its chlorinated pyridazine moiety is particularly attractive for designing selective enzyme inhibitors, a key focus area in oncology and inflammation research. Recent studies have highlighted its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical factor in preclinical drug candidate selection.

From a synthetic chemistry perspective, the azetidine ring in 4-(azetidin-3-yl)-3,6-dichloropyridazine offers intriguing possibilities for conformational restriction, a strategy widely employed to enhance target binding affinity. This aligns with the growing trend of structure-activity relationship (SAR) optimization in fragment-based drug design. The compound's dichloropyridazine scaffold also facilitates cross-coupling reactions, making it a favorite among chemists working on late-stage functionalization techniques.

Another trending topic in scientific forums is: "How does 4-(azetidin-3-yl)-3,6-dichloropyridazine compare to similar heterocyclic compounds?" Comparative studies suggest that its balanced lipophilicity and hydrogen-bonding capacity give it distinct advantages over traditional pyridine or piperidine derivatives. These properties are crucial for overcoming blood-brain barrier penetration challenges in central nervous system (CNS) drug development, a major hurdle in neurodegenerative disease research.

The 2229192-65-6 compound has also found applications in agrochemical innovation, particularly in the design of next-generation pesticides with improved environmental persistence profiles. Its chlorinated heterocycle contributes to pest resistance management, addressing one of the most pressing concerns in modern agriculture. This dual applicability in pharmaceuticals and crop protection makes it a compelling subject for interdisciplinary research.

Recent advancements in high-throughput screening technologies have further elevated interest in 4-(azetidin-3-yl)-3,6-dichloropyridazine. Its compatibility with automated synthesis platforms and parallel medicinal chemistry approaches positions it as a strategic component in combinatorial library design. Moreover, its scalable synthesis routes have been optimized for Good Manufacturing Practice (GMP) compliance, meeting the pharmaceutical industry's demand for high-quality intermediates.

Environmental scientists are particularly interested in the biodegradation pathways of dichloropyridazine-containing compounds, reflecting the broader societal focus on green chemistry principles. The 2229192-65-6 compound serves as an excellent case study for developing benign-by-design strategies in heterocyclic chemistry, balancing molecular efficacy with ecological safety considerations.

In analytical chemistry, 4-(azetidin-3-yl)-3,6-dichloropyridazine presents interesting challenges for chromatographic separation and mass spectrometric detection. Its polar surface area and charge distribution characteristics have prompted innovations in UHPLC method development, particularly for impurity profiling in active pharmaceutical ingredients (APIs). These analytical applications are crucial for maintaining regulatory compliance in drug development pipelines.

The compound's crystal structure and polymorphism behavior have become subjects of intense study in pharmaceutical solid-state chemistry. Understanding these properties is essential for formulation scientists working on drug delivery systems, especially for poorly soluble compounds—a persistent challenge in oral bioavailability enhancement. This research direction answers another frequently asked question: "How can 4-(azetidin-3-yl)-3,6-dichloropyridazine derivatives improve drug solubility?"

Looking ahead, the scientific community anticipates expanded applications of 4-(azetidin-3-yl)-3,6-dichloropyridazine in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its modular structure makes it an ideal candidate for linker design in these cutting-edge therapeutic modalities. As the field of chemical biology continues to evolve, this compound's role in mechanistic studies and target validation is expected to grow significantly.